molecular formula C8H13N5O2 B7569342 1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid

1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid

Cat. No. B7569342
M. Wt: 211.22 g/mol
InChI Key: NRZBBRJGJACSDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid, also known as MTPCA, is a chemical compound that has gained significant attention in scientific research due to its potential use as a therapeutic agent. MTPCA is a tetrazole-containing amino acid derivative that has been synthesized through various methods.

Mechanism of Action

1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and monoamine oxidase (MAO). COX-2 is involved in the production of inflammatory mediators, while MAO is involved in the breakdown of neurotransmitters. Inhibition of these enzymes by 1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid may lead to a reduction in inflammation and an increase in neurotransmitter levels, which may be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects:
1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid has been shown to have anti-inflammatory and antioxidant properties. Additionally, 1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid has been shown to increase the levels of certain neurotransmitters, including dopamine and serotonin. 1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid has also been shown to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid has several advantages for lab experiments, including its high purity and stability. However, 1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid may be difficult to synthesize and may require specialized equipment and expertise. Additionally, the effects of 1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid may vary depending on the concentration and duration of treatment, which may require careful optimization of experimental conditions.

Future Directions

There are several future directions for research on 1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid. One direction is the development of more efficient and cost-effective synthesis methods for 1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid. Another direction is the exploration of the potential use of 1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid in the treatment of other diseases, including diabetes and cardiovascular disease. Additionally, further research is needed to elucidate the precise mechanisms of action of 1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid and to optimize its therapeutic potential.

Synthesis Methods

1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid can be synthesized through various methods, including the reaction of 1-methylpiperidine-4-carboxylic acid with sodium azide, followed by the reduction of the resulting azide with triphenylphosphine. Another method involves the reaction of 1-methylpiperidine-4-carboxylic acid with tert-butyl nitrite, followed by the addition of sodium azide and subsequent reduction with triphenylphosphine. These methods have been optimized for high yields and purity of 1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid.

Scientific Research Applications

1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid has been shown to inhibit the activity of certain enzymes that are involved in the progression of these diseases. Additionally, 1-(1-Methyltetrazol-5-yl)piperidine-4-carboxylic acid has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various inflammatory conditions.

properties

IUPAC Name

1-(1-methyltetrazol-5-yl)piperidine-4-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H13N5O2/c1-12-8(9-10-11-12)13-4-2-6(3-5-13)7(14)15/h6H,2-5H2,1H3,(H,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NRZBBRJGJACSDF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=NN=N1)N2CCC(CC2)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H13N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

211.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.